Cas no 2228708-37-8 (tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate
• CAS No: 2228708-37-8
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 6345841
• PubChem ID: 165665351
• Update Time: 2025-10-24

tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate
• tert-butyl N-[5-chloro-2-(3-hydroxybutyl)phenyl]carbamate
• 2228708-37-8
• EN300-1889584

• Inchi： 1S/C15H22ClNO3/c1-10(18)5-6-11-7-8-12(16)9-13(11)17-14(19)20-15(2,3)4/h7-10,18H,5-6H2,1-4H3,(H,17,19)
• InChI Key： UPVGCYXLYAZSEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CCC(C)O

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate

tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate (CAS No. 2228708-37-8) is a complex organic compound with a unique structure that combines a tert-butyl group, a phenyl ring, and a hydroxybutyl chain. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure is characterized by a phenyl ring substituted with a chlorine atom at the 5-position and a hydroxybutyl group at the 2-position, further modified by the attachment of a tert-butyl carbamate group. This combination of functional groups imparts the compound with interesting chemical and physical properties.

The synthesis of tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate involves multi-step reactions, typically starting with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and moderate hydrolytic stability. These properties make it suitable for applications requiring long-term stability.

One of the most promising applications of tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate is in drug delivery systems. The hydroxybutyl chain provides hydrophilic properties, enhancing solubility in aqueous media, while the tert-butyl group contributes to lipophilicity, facilitating membrane penetration. This dual functionality makes the compound an ideal candidate for targeted drug delivery systems. Recent studies have explored its use as a carrier for anticancer drugs, demonstrating improved bioavailability and reduced side effects compared to traditional delivery methods.

In the field of agrochemicals, tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate has shown potential as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been validated through laboratory experiments. Furthermore, its environmental impact has been assessed, with results indicating low toxicity to non-target organisms and rapid biodegradation under aerobic conditions.

The compound's role in materials science is another area of active research. Its unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop biodegradable plastics with enhanced strength and flexibility. These materials hold promise for reducing environmental pollution caused by conventional plastics.

In conclusion, tert-butyl N-5-chloro-2-(3-hydroxybutyl)phenylcarbamate (CAS No. 2228708-37-8) is a versatile compound with diverse applications across multiple industries. Its chemical structure provides a foundation for innovative solutions in drug delivery, agrochemicals, and materials science. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern technology and sustainable practices.